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Compound of Interest

Compound Name:
Sodium tetrakis[3,5-

bis(trifluoromethyl)phenyl]borate

CAS No.: 79060-88-1

Cat. No.: B152891 Get Quote

Executive Summary
Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaTFPB), colloquially known as

NaBARF (CAS: 79060-88-1), is a cornerstone reagent in modern catalysis and

electrochemistry. Its bulky, non-coordinating anion is critical for stabilizing cationic transition

metal catalysts and serving as the lipophilic exchanger in ion-selective electrodes (ISE).

However, confirming its purity is notoriously difficult. The molecule presents a "Purity Paradox":

it is highly lipophilic yet hygroscopic, often retaining 1–5% water or crystallizing as a hydrate

(approx. 2.5 H₂O).[1] Furthermore, the high fluorine content (

50% by mass) interferes with standard combustion analysis, while the volatility of boron
fluorides complicates wet chemistry.

This guide moves beyond basic certificates of analysis. We compare the three dominant

analytical methodologies—Combustion (CHN), ICP-OES, and Quantitative NMR (qNMR)—and

provide a field-validated protocol for the most challenging aspect: Stoichiometric Confirmation

via Microwave-Assisted ICP-OES.

Comparative Analysis: The Analytical Triad
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To fully validate a NaTFPB sample, no single method suffices. We must triangulate data from

three distinct physical principles.

Table 1: Performance Matrix of Analytical Alternatives

Feature Method A: ICP-OES
Method B:

Combustion (CHN)

Method C:

F /

H qNMR

Primary Target
Na : B Ratio

(Stoichiometry)
Carbon & Hydrogen %

Organic Purity &

Hydration

Precision High (< 2% RSD)
Moderate (± 0.4%

absolute)

High (depends on

internal std)

Sample Prep
Difficult (Microwave

digestion req.)

Moderate (Requires

F-resistant additives)

Easy (Dissolution

only)

Weakness

Volatilization of Boron

(as

)

Indirect; cannot

measure Na, B, or F

directly

No direct elemental

mass % without

standard

Cost/Run $ $

Verdict
Mandatory for salt

stoichiometry.

Supplementary for

bulk purity.

Best for hydration &

degradation check.

Visualization: The Analytical Decision Matrix
The following logic flow illustrates how to sequence these tests for a complete material audit.
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Certificate of Analysis
Generated

Click to download full resolution via product page

Figure 1: Sequential workflow for validating NaTFPB. Note that hydration analysis (NMR)

precedes elemental quantification to correct for mass balance.

Deep Dive Protocol: Microwave-Assisted ICP-OES
The most frequent failure mode in analyzing NaTFPB is Boron loss. In open-vessel digestion,

acidic attack on the TFPB anion releases fluoride ions, which react with boron to form volatile

Boron Trifluoride (

). This results in falsely low Boron readings and an incorrect Na:B ratio.

The Solution: Closed-vessel microwave digestion.
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Reagents & Equipment[2][3][4]
Instrument: ICP-OES (e.g., Agilent 5900 or Thermo iCAP) with a chemically resistant (PFA)

spray chamber.

Digestion System: Microwave Reaction System (e.g., CEM Mars 6) with high-pressure Teflon

vessels (T > 200°C, P > 400 psi).

Reagents:

Nitric Acid (

), 65%, Trace Metal Grade.

Hydrochloric Acid (

), 37%, Trace Metal Grade (stabilizes Na).

Internal Standard: Yttrium (Y) or Scandium (Sc) (5 ppm).

Step-by-Step Methodology
1. Sample Weighing (The Hygroscopic Risk)

Action: Weigh 50–100 mg of NaTFPB directly into the PTFE microwave vessel liner.

Critical: If the sample was not dried (see Fig 1), record the exact weight quickly to avoid

moisture uptake.

2. Acid Addition

Add 6.0 mL

and 2.0 mL

.

Note: Do not add HF. The sample already contains excess fluorine. The goal is to keep B in

solution, not volatilize it.
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3. Microwave Digestion Program

Seal vessels immediately to torque specifications.

Run the following ramp:

Ramp: 20 minutes to 210°C.

Hold: 20 minutes at 210°C.

Cool: 15 minutes (until T < 50°C).

Mechanism:[1] High pressure keeps

solubilized in the acid matrix as fluoroboric acid species rather than escaping as gas.

4. Dilution & Analysis

Quantitatively transfer digestate to a 50 mL PFA volumetric flask.

Dilute with 18 MΩ deionized water.

Final Matrix: ~10% Acid. Ensure your ICP sample introduction system is resistant to this

acidity.

Visualization: The Digestion Safety Loop

Pre-Digestion Microwave Cycle

Weigh Sample
(50mg)

Add HNO3/HCl
(No HF!)

Seal Vessel
(Torque Check)

Ramp to 210°C
(20 mins)

Cool < 50°C
(Pressure Drop)
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Analysis
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Figure 2: Closed-vessel digestion loop preventing Boron volatilization.

Data Interpretation

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tcichemicals.com/CA/en/p/S0447
https://www.benchchem.com/product/b152891?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When reviewing your data, compare the experimental results against the theoretical mass

fractions of Anhydrous NaTFPB (

, MW = 886.2 g/mol ).

Table 2: Theoretical vs. Acceptable Experimental
Ranges

Element
Wavelength
(nm)

Theoretical
Mass %

Acceptable
Range (98%
Purity)

Common
Failure Mode

Boron (B) 249.772 1.22% 1.18% – 1.26%

Low Result:

Volatilization

during digestion.

Sodium (Na) 589.592 2.59% 2.50% – 2.70%

High Result:

Contamination

from glassware

(leaching).

Na : B Molar

Ratio
N/A 1.00 : 1.00 0.95 – 1.05

Ratio > 1.1

indicates

degradation or

free Na salts.

Scientist's Note: If your Na content is correct but Boron is low (e.g., 0.8%), and you used an

open beaker digestion, the Boron was lost as gas. If both are low, check your water content via

NMR; the sample is likely a hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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